Cas no 831169-62-1 (Butanoic acid, [1-(2,2,2-trifluoroethyl)-4-piperidinyl]methyl ester)

• Product name: Butanoic acid, [1-(2,2,2-trifluoroethyl)-4-piperidinyl]methyl ester
• CAS No: 831169-62-1
• MF: C₁₂H₂₀NO₂F₃
• MW: 267.2879
• CID: 678306
• PubChem ID: 71416388

Butanoic acid, [1-(2,2,2-trifluoroethyl)-4-piperidinyl]methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, [1-(2,2,2-trifluoroethyl)-4-piperidinyl]methyl ester
• [1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl butanoate
• DTXSID30835781
• 831169-62-1

• Inchi： InChI=1S/C12H20F3NO2/c1-2-3-11(17)18-8-10-4-6-16(7-5-10)9-12(13,14)15/h10H,2-9H2,1H3
• InChI Key： QCGSZVHLXAREAF-UHFFFAOYSA-N
• SMILES： CCCC(=O)OCC1CCN(CC1)CC(F)(F)F

Computed Properties

• Exact Mass: 267.14461337g/mol
• Monoisotopic Mass: 267.14461337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų